Cas no 901889-84-7 (4-{(4-Methylphenyl)aminomethyl}benzoic Acid)

• Product Name: 4-{(4-Methylphenyl)aminomethyl}benzoic Acid
• CAS No: 901889-84-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD03631762
• CID: 1087095
• PubChem ID: 18778504
• Update Time: 2025-10-29

4-{(4-Methylphenyl)aminomethyl}benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((p-Tolylamino)methyl)benzoic acid
• 4-[(4-methylanilino)methyl]benzoic acid
• 4-{[(4-methylphenyl)amino]methyl}benzoic acid(SALTDATA: FREE)
• 901889-84-7
• 4-{[(4-METHYLPHENYL)AMINO]METHYL}BENZOIC ACID
• CHEMBRDG-BB 4022344
• 4-((p-Tolylamino)methyl)benzoicacid
• CS-0316928
• VS-08162
• MFCD03631762
• SCHEMBL16550429
• 4-([(4-methylphenyl)amino]methyl)benzoic acid
• AKOS000441699
• DTXSID70596162
• BBL025938
• STL368290
• 4-{(4-Methylphenyl)aminomethyl}benzoic Acid

• MDL： MFCD03631762
• Inchi： 1S/C15H15NO2/c1-11-2-8-14(9-3-11)16-10-12-4-6-13(7-5-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)
• InChI Key： TYDIBOXWAREKTQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CNC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.216
• Boiling Point: 426.748°C at 760 mmHg
• Flash Point: 211.89°C
• Refractive Index: 1.647
• PSA: 49.33000
• LogP: 3.37830

Additional information on 4-{(4-Methylphenyl)aminomethyl}benzoic Acid

Introduction to 4-{(4-Methylphenyl)aminomethyl}benzoic Acid (CAS No. 901889-84-7)

4-{(4-Methylphenyl)aminomethyl}benzoic Acid, a compound with the CAS registry number 901889-84-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a benzoic acid moiety attached to a (4-methylphenyl)aminomethyl group, which introduces both aromatic and amine functionalities into the structure.

The synthesis of 4-{(4-Methylphenyl)aminomethyl}benzoic Acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for further studies. Recent advancements in catalytic methods and green chemistry have also been applied to streamline its production, reducing environmental impact while maintaining high-quality standards.

One of the most notable applications of 4-{(4-Methylphenyl)aminomethyl}benzoic Acid lies in its potential as a precursor for bioactive compounds. Studies have shown that this compound can be transformed into derivatives with significant pharmacological activities, such as anti-inflammatory, antioxidant, and antimicrobial properties. For instance, researchers have successfully synthesized analogs that exhibit potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in the treatment of inflammatory diseases.

In addition to its pharmacological applications, 4-{(4-Methylphenyl)aminomethyl}benzoic Acid has also been investigated for its role in material science. The compound's ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

Recent studies have also highlighted the importance of 4-{(4-Methylphenyl)aminomethyl}benzoic Acid in understanding fundamental chemical reactions. Its reactivity under various conditions has provided insights into the mechanisms of nucleophilic aromatic substitution and amidation reactions. This knowledge is crucial for designing more efficient synthetic routes for complex molecules in pharmaceuticals and agrochemicals.

From an environmental perspective, the biodegradation and toxicity profiles of 4-{(4-Methylphenyl)aminomethyl}benzoic Acid have been extensively studied to ensure its safe handling and disposal. Research indicates that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. Furthermore, toxicological studies have demonstrated low acute toxicity, making it suitable for use in industrial settings with proper safety precautions.

In conclusion, 4-{(4-Methylphenyl)aminomethyl}benzoic Acid (CAS No. 901889-84-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as an important building block for future innovations in medicine, materials science, and beyond.